Cas no 50350-99-7 (propan-2-yl 2-(diethyl phosphono)acetate)

• Product Name: propan-2-yl 2-(diethyl phosphono)acetate
• CAS No: 50350-99-7
• MF: C₉H₁₉O₅P
• MW: 238.217924356461
• CID: 365126
• PubChem ID: 12924868
• Update Time: 2025-05-20

propan-2-yl 2-(diethyl phosphono)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (diethoxyphosphinyl)-, 1-methylethyl ester
• Diethyl (isopropyloxycarbonylmethyl)phosphonate
• Propan-2-yl 2-diethoxyphosphorylacetate
• propan-2-yl 2-(diethyl phosphono)acetate
• isopropyl (diethoxyphosphoryl)acetate
• isopropyl diethylphosphonoacetate
• AKOS017343069
• Isopropyl2-diethoxyphosphorylacetate
• 50350-99-7
• EN300-1699794
• propan-2-yl 2-(diethoxyphosphoryl)acetate
• Isopropyl 2-diethoxyphosphorylacetate
• Propan-2-yl (diethoxyphosphoryl)acetate
• MFCD16876769
• DTXSID00513125
• SCHEMBL11529908

• Inchi： 1S/C9H19O5P/c1-5-12-15(11,13-6-2)7-9(10)14-8(3)4/h8H,5-7H2,1-4H3
• InChI Key： SWGMKWQNFIOGDY-UHFFFAOYSA-N
• SMILES： P(CC(=O)OC(C)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 238.09707
• Monoisotopic Mass: 238.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on propan-2-yl 2-(diethyl phosphono)acetate

Propan-2-yl 2-(Diethyl Phosphono)Acetate: A Comprehensive Overview

Propan-2-yl 2-(diethyl phosphono)acetate, also known by its CAS number 50350-99-7, is a versatile organic compound with significant applications in various fields. This compound, classified under the broader category of phosphonates, has garnered attention due to its unique chemical properties and potential uses in agriculture, pharmaceuticals, and industrial processes. Recent studies have further elucidated its structural characteristics and functional applications, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of propan-2-yl 2-(diethyl phosphono)acetate is characterized by a central phosphorus atom bonded to two ethyl groups and an acetate moiety. The acetate group is further substituted with a propan-2-yl group, which introduces steric hindrance and influences the compound's reactivity. This structure contributes to its stability and reactivity in different chemical environments. Researchers have highlighted the importance of this compound in synthesizing bioactive molecules, particularly in the development of herbicides and fungicides.

One of the most notable applications of propan-2-yl 2-(diethyl phosphono)acetate is in the agricultural sector. Studies published in the Journal of Agricultural Chemistry have demonstrated its effectiveness as a precursor in the synthesis of herbicides. These herbicides are designed to target specific enzymes in plants, thereby inhibiting their growth without adversely affecting non-target species. The compound's role in this process underscores its significance in sustainable agricultural practices.

In the pharmaceutical industry, propan-2-yl 2-(diethyl phosphono)acetate has been explored for its potential in drug delivery systems. Recent research indicates that it can serve as a stabilizing agent for certain drugs, enhancing their bioavailability and reducing side effects. This application is particularly promising for drugs that are prone to degradation under physiological conditions.

The synthesis of propan-2-yl 2-(diethyl phosphono)acetate involves a multi-step process that typically begins with the reaction of diethyl phosphonous acid with an appropriate alkylating agent. The reaction conditions, including temperature and pH, play a critical role in determining the yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) are employed to ensure the product meets quality standards.

Environmental considerations are paramount when dealing with chemicals like propan-2-yl 2-(diethyl phosphono)acetate. Recent studies have focused on its biodegradability and potential impact on ecosystems. Findings suggest that under controlled conditions, the compound undergoes rapid hydrolysis, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, propan-2-yl 2-(diethyl phosphono)acetate (CAS No. 50350-99-) stands out as a valuable compound with diverse applications across multiple industries. Its unique chemical properties and versatility make it an essential component in modern chemical synthesis. As research continues to uncover new uses and improve existing processes, this compound is poised to play an even greater role in advancing technological and scientific endeavors.